Cas no 1035490-73-3 ((2R)-2-amino-2-3-(trifluoromethyl)phenylethan-1-ol)

• Product Name: (2R)-2-amino-2-3-(trifluoromethyl)phenylethan-1-ol
• CAS No: 1035490-73-3
• MF: C₉H₁₀F₃NO
• MW: 205.17701292038
• MDL: MFCD09253707
• CID: 2184449
• PubChem ID: 59486034
• Update Time: 2024-11-03

(2R)-2-amino-2-3-(trifluoromethyl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-2-amino-2-[3-(trifluoromethyl)phenyl]ethan-1-ol
• (R)-2-AMino-2-(3-trifluoroMethylphenyl)ethanol
• (R)-2-amino-2-(3-(trifluoromethyl)phenyl)ethan-1-ol
• (R)-2-aMino-2-(3-(trifluoroMethyl)phenyl)ethanol HCl
• (R)-2-amino-2-(3-(trifluoromethyl)phenyl)ethanol
• OPEIEIUCYFMKJD-QMMMGPOBSA-N
• (2R)-2-amino-2-3-(trifluoromethyl)phenylethan-1-ol
• N15451
• (2R)-2-AMINO-2-[3-(TRIFLUOROMETHYL)PHENYL]ETHANOL
• SCHEMBL3597789
• DB-289759
• CS-0166753
• EN300-1931474
• 1035490-73-3
• MFCD09253707
• BS-14229
• AKOS015928646

• MDL： MFCD09253707
• Inchi： 1S/C9H10F3NO/c10-9(11,12)7-3-1-2-6(4-7)8(13)5-14/h1-4,8,14H,5,13H2/t8-/m0/s1
• InChI Key： OPEIEIUCYFMKJD-QMMMGPOBSA-N
• SMILES： FC(C1=CC=CC(=C1)[C@H](CO)N)(F)F

Computed Properties

• Exact Mass: 205.07144843g/mol
• Monoisotopic Mass: 205.07144843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2
• XLogP3: 1